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Compound of Interest

Compound Name: Dithallium chromate

Cat. No.: B15350606

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
dithallium chromate (TI2CrOa4), specifically its melting point and density. The information
contained herein is intended to support research, development, and quality control activities
where this inorganic compound is utilized.

Quantitative Data Summary

The fundamental physical constants of dithallium chromate are summarized in the table
below for quick reference. These values are critical for a variety of applications, from synthesis
and purification to materials science and safety assessments.

Property Value Temperature
Melting Point 633 °C N/A
Density 6.91 g/cm?3 25°C

Table 1: Key Physical Properties of Dithallium Chromate

Experimental Protocols

The determination of the melting point and density of a chemical compound like dithallium
chromate requires precise and standardized experimental procedures to ensure accuracy and
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reproducibility. The following sections detail the methodologies for these measurements.

The melting point of a crystalline solid is a critical indicator of its purity. For a pure substance,
the melting point is a sharp, well-defined temperature at which the solid and liquid phases are
in equilibrium.

Methodology: Capillary Melting Point Determination

A common and reliable method for determining the melting point of an inorganic compound is
the capillary melting point technique.

Sample Preparation: A small amount of finely powdered, dry dithallium chromate is packed
into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is attached to a calibrated thermometer. This assembly
is then immersed in a heat-stable liquid bath (such as silicone oil) within a melting point
apparatus. The apparatus is equipped with a heating element, a stirrer for uniform heat
distribution, and a magnifying lens for observation.

o Heating and Observation: The bath is heated slowly, and the temperature is monitored
closely. The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range.

o Data Recording: The temperature at which the last crystal of the solid melts is recorded as
the end of the melting range. For a pure compound, this range should be narrow.

The density of a substance is its mass per unit volume. For a solid like dithallium chromate,
the density can be determined using the water displacement method, which is based on
Archimedes' principle.

Methodology: Water Displacement Method

o Mass Measurement: A sample of dithallium chromate is accurately weighed using an
analytical balance. This mass is recorded.

« Initial Volume Measurement: A graduated cylinder is partially filled with a known volume of a
liquid in which dithallium chromate is insoluble (e.g., a saturated solution of dithallium
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chromate in water to prevent dissolution). The initial volume is recorded.

» Volume Displacement: The weighed solid sample is carefully submerged in the liquid in the
graduated cylinder, ensuring no splashing occurs.

e Final Volume Measurement: The new volume of the liquid in the graduated cylinder is
recorded. The difference between the final and initial volumes represents the volume of the
dithallium chromate sample.

o Density Calculation: The density is calculated by dividing the mass of the sample by its
measured volume.

Logical Workflow for Property Determination

The following diagram illustrates the logical workflow for the experimental determination of the
melting point and density of a solid compound such as dithallium chromate.
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Caption: Workflow for Melting Point and Density Determination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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